molecular formula C8H6BrClN2O B8722087 6-Bromo-3-chloro-4-methoxypyrazolo[1,5-a]pyridine

6-Bromo-3-chloro-4-methoxypyrazolo[1,5-a]pyridine

Cat. No.: B8722087
M. Wt: 261.50 g/mol
InChI Key: COBAVARBYUHNHI-UHFFFAOYSA-N
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Description

6-Bromo-3-chloro-4-methoxypyrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C8H6BrClN2O and its molecular weight is 261.50 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H6BrClN2O

Molecular Weight

261.50 g/mol

IUPAC Name

6-bromo-3-chloro-4-methoxypyrazolo[1,5-a]pyridine

InChI

InChI=1S/C8H6BrClN2O/c1-13-7-2-5(9)4-12-8(7)6(10)3-11-12/h2-4H,1H3

InChI Key

COBAVARBYUHNHI-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CN2C1=C(C=N2)Cl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-bromo-4-methoxypyrazolo[1,5-a]pyridine (1010 mg, 4.43 mmol) in acetonitrile (40 ml) was added N-chlorosuccinimide (1180 mg, 8.86 mmol). The reaction mixture was stirred at room temperature for 6 hours. The reaction mixture was partitioned between dichloromethane (100 ml) and 1N aqueous sodium hydroxide (100 ml). The organic layer was washed with brine (100 ml). The organic layer was dried over sodium sulfate, filtered and concentrated to afford 6-bromo-3-chloro-4-methoxypyrazolo[1,5-a]pyridine as a white solid. 1H NMR (500 MHz, DMSO-d6) δ 8.66 (s, 1H); 8.03 (s, 1H); 6.84 (s, 1H); 3.94 (s, 1H). LRMS (ESI) calculated for C8H6BrClN2O [M+H]+, 260.9; found 261.0.
Quantity
1010 mg
Type
reactant
Reaction Step One
Quantity
1180 mg
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One

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